Cas no 97018-15-0 (10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine)

10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine structure
97018-15-0 structure
Product Name:10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine
CAS No:97018-15-0
MF:C21H26N2OS
MW:354.508944034576
CID:1988159
PubChem ID:3024720
Update Time:2025-04-21

10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine Chemical and Physical Properties

Names and Identifiers

    • 10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine
    • 10-[3-(4-methoxypiperidin-1-yl)propyl]phenothiazine
    • Phenothiazine, 10-(3-(4-methoxypiperidino)propyl)-
    • DTXSID60242666
    • BRN 0762042
    • 10-(3-(4-Methoxypiperidino)propyl)phenothiazine
    • DTXCID90165157
    • 97018-15-0
    • Inchi: 1S/C21H26N2OS/c1-24-17-11-15-22(16-12-17)13-6-14-23-18-7-2-4-9-20(18)25-21-10-5-3-8-19(21)23/h2-5,7-10,17H,6,11-16H2,1H3
    • InChI Key: XGLRHXDUOQZXGK-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN1CCC(CC1)OC

Computed Properties

  • Exact Mass: 354.17658463Da
  • Monoisotopic Mass: 354.17658463Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 41Ų
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